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Compound of Interest

Compound Name: Dibromododecane

Cat. No.: B8593686 Get Quote

A comprehensive comparison of the experimental and theoretical properties of 1,12-

dibromododecane is presented for researchers, scientists, and drug development

professionals. This guide provides a detailed analysis of its physical and chemical

characteristics, supported by experimental data and methodologies.

Physicochemical Properties: A Comparative
Analysis
1,12-dibromododecane is a long-chain aliphatic hydrocarbon with bromine atoms at its

terminal positions.[1] Its theoretical and experimentally determined properties are summarized

below.
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Property Theoretical Value Experimental Value

Molecular Formula C₁₂H₂₄Br₂ C₁₂H₂₄Br₂[2][3][4][5][6]

Molecular Weight 328.13 g/mol
328.13 g/mol [3], 328.127

g/mol [5][6]

Appearance -

Off-white to pale brown

crystalline solid or powder[1]

[7], clear, colorless to pale

yellow liquid[2]

Melting Point -
36.0-43.0 °C[7], 38-42 °C[1][8]

[9], 38.00 °C[2]

Boiling Point -

215 °C at 15 mmHg[1][4][8],

335 °C[2], 215.05 °C at 15

mmHg[5]

Density - 1.2694 g/cm³[2]

Solubility
Insoluble in water; Soluble in

organic solvents.

Soluble in hot methanol,

hexane, toluene, and

chloroform.[1][2] Insoluble in

water.[2]

Flash Point - 113 °C (closed cup)

Assay - ≥97.5% (GC)[7], 98%

Experimental Protocols
The following are generalized experimental methodologies for determining the key

physicochemical properties of a compound like 1,12-dibromododecane.

Melting Point Determination
The melting point is a crucial indicator of a compound's purity.[10][11] A sharp melting range,

typically 0.5-1.0 °C, is characteristic of a pure crystalline solid.[10][11] Impurities tend to lower

and broaden the melting point range.[12]
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A common method for determining the melting point involves a melting point apparatus.[10] A

small, powdered sample of the compound is packed into a capillary tube and placed in the

apparatus.[13] The sample is heated at a controlled rate, and the temperatures at which

melting begins and is complete are recorded to define the melting point range.[10] It is

standard practice to perform a rapid initial determination to find an approximate melting point,

followed by a slower, more careful measurement.[10][12]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[14][15] This property is also a useful indicator of purity.[14]

A standard laboratory method involves heating the liquid in a test tube or distillation flask.[14] A

thermometer is positioned with its bulb in the vapor phase above the liquid to record the boiling

point accurately.[14] For smaller quantities, a capillary tube method can be employed where a

sealed capillary is placed in a small tube containing the liquid.[16] The setup is heated, and the

temperature at which a steady stream of bubbles emerges from the capillary, and when the

liquid re-enters the capillary upon cooling, is noted as the boiling point.[16]

Density Determination
Density is the mass of a substance per unit volume.[17] For a solid like 1,12-

dibromododecane, its density can be determined by measuring its mass using a balance and

its volume via water displacement.[18][19] The solid is weighed, and then submerged in a

graduated cylinder containing a known volume of water. The increase in the water level

corresponds to the volume of the solid.[18] The density is then calculated by dividing the mass

by the volume.[18] If the substance is a liquid at room temperature, its mass can be determined

by weighing a known volume in a graduated cylinder or pycnometer.[20]

Refractive Index Determination
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance. An Abbe refractometer is a

common instrument used for this measurement.[21] A small sample of the liquid is placed

between two prisms. Light is passed through the sample, and the refractometer is adjusted

until a dividing line between light and dark fields is centered on a crosshair. The refractive index
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is then read from a scale.[22] The temperature must be controlled and recorded as the

refractive index is temperature-dependent.[21]

Application in Organic Synthesis
1,12-Dibromododecane is a versatile intermediate in organic synthesis.[2][8] It is commonly

used in reactions where a long aliphatic chain is required to be introduced between two

functional groups. For instance, it has been used in the synthesis of tboc-protected ionenes,

which have applications in nucleic acid complexation.[8][9]

The following diagram illustrates a generalized workflow for a substitution reaction using a

dihaloalkane like 1,12-dibromododecane.
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Generalized Synthesis Workflow with 1,12-Dibromododecane

Reactants:
- 1,12-Dibromododecane

- Nucleophile (Nu⁻)

Reaction Mixture

Solvent System

Reaction Conditions:
- Temperature

- Time
- Atmosphere (e.g., Inert)

Aqueous Workup
(e.g., Extraction, Washing)

Purification
(e.g., Chromatography, Recrystallization)

Final Product:
Nu-(CH₂)₁₂-Nu

Product Characterization
(e.g., NMR, MS, IR)

Click to download full resolution via product page

Caption: Generalized workflow for a substitution reaction involving 1,12-dibromododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-dibromododecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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